2,5-Dimethoxyphenethyl alcohol
Overview
Description
“2,5-Dimethoxyphenethyl alcohol” is an organic compound with the molecular formula C10H14O3 . It is also known by other names such as “2-(2,5-dimethoxyphenyl)ethanol” and "Benzeneethanol, 2,5-dimethoxy-" .
Synthesis Analysis
The synthesis of 2,5-dimethoxyphenethylamine, an important pharmaceutical intermediate, has been described in a patent . The method includes the following steps in sequence: Friedel-Crafts reaction of 1,4-dimethoxybenzene and chloracetyl chloride to obtain Alpha-chlorine-2,5-dimethoxyacetophenone, which then reacts with methenamine to obtain Alpha-amino-2,5-dimethoxyacetophenone. Finally, the Alpha-amino-2,5-dimethoxyacetophenone reacts with a reducer to obtain the product .
Molecular Structure Analysis
The molecular structure of “2,5-Dimethoxyphenethyl alcohol” can be represented by the InChI string: InChI=1S/C10H14O3/c1-12-9-3-4-10(13-2)8(7-9)5-6-11/h3-4,7,11H,5-6H2,1-2H3 . This indicates the presence of two methoxy groups attached to the phenyl ring and an ethanol group attached to the phenyl ring .
Chemical Reactions Analysis
Alcohols, including “2,5-Dimethoxyphenethyl alcohol”, generally undergo reactions at the functional group, involving the cleavage of the C-O bond and O-H bond . They can also react with active metals such as sodium, potassium, etc., to form the corresponding alkoxide .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2,5-Dimethoxyphenethyl alcohol” include a molecular weight of 182.22 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The compound also has a rotatable bond count of 4 . The exact mass and monoisotopic mass are both 182.094294304 g/mol .
Scientific Research Applications
I have conducted a search for the scientific research applications of 2,5-Dimethoxyphenethyl alcohol, but the information available is limited. Below are some applications based on the available data:
Synthesis of Intermediates
It serves as a starting reagent in the synthesis of various chemical intermediates, which are crucial for producing valuable products and intermediates in organic synthesis and pharmaceuticals .
Material Science
This compound may be used in material science research, particularly in the synthesis of new materials or chemical structures with potential applications in various industries .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2,5-Dimethoxyphenethyl alcohol are currently unknown. The compound is structurally similar to other phenethyl alcohols, which have been found to interact with various neurotransmitter systems . .
Mode of Action
It’s possible that it may interact with neurotransmitter systems in a manner similar to other phenethyl alcohols , but this is purely speculative at this point.
properties
IUPAC Name |
2-(2,5-dimethoxyphenyl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O3/c1-12-9-3-4-10(13-2)8(7-9)5-6-11/h3-4,7,11H,5-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJYVHWLFFMIWOY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20225137 |
Source
|
| Record name | 2,5-Dimethoxyphenethyl alcohol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20225137 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dimethoxyphenethyl alcohol | |
CAS RN |
7417-19-8 |
Source
|
| Record name | 2,5-Dimethoxybenzeneethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7417-19-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,5-Dimethoxyphenethyl alcohol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007417198 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 7417-19-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=101850 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,5-Dimethoxyphenethyl alcohol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20225137 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,5-dimethoxyphenethyl alcohol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.210 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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